Cas no 1549551-01-0 (N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide)

• Product Name: N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide
• CAS No: 1549551-01-0
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 5823011
• PubChem ID: 86814090
• Update Time: 2025-06-20

N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide
• EN300-1168068
• 1549551-01-0
• 1582709-05-4

• Inchi： 1S/C12H17N3O4S/c1-12(8-13,9-2-3-9)14-20(18,19)11-6-4-10(5-7-11)15(16)17/h4-7,9,14H,2-3,8,13H2,1H3
• InChI Key： OGLIBIKTAPZFKH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC(C)(CN)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide

Introduction to N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide (CAS No. 1549551-01-0)

N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide (CAS No. 1549551-01-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and medicinal chemistry. The presence of both amino and nitro functional groups, coupled with a sulfonamide moiety, makes it a versatile scaffold for designing novel therapeutic agents.

The molecular architecture of N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide incorporates a cyclopropyl group, which is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This structural feature is particularly valuable in the development of small-molecule inhibitors targeting various biological pathways. The nitro group, while providing a site for further chemical modification, also contributes to the compound's reactivity and potential pharmacological activity.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide positions it as a compelling subject for investigating its potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of innovative chemical techniques in modern drug development.

Recent studies have begun to explore the pharmacokinetic properties of N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide, focusing on its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data suggest that the compound exhibits favorable solubility and stability under physiological conditions, which are critical factors for its potential use in clinical settings. Additionally, computational modeling has been utilized to predict the binding interactions between this compound and target enzymes or receptors.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking simulations have been performed to assess the binding affinity of N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide to various biological targets. These studies have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives. The integration of experimental data with computational predictions has become an indispensable tool in modern medicinal chemistry.

In conclusion, N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of next-generation therapeutics.